5-Methyltetrahydrofolic acid-13C6

• Molecular Formula: C20H25N7O6
• Molecular Weight: 465.41 g/mol
• InChI: InChI=1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12?,13-/m0/s1/i2+1,3+1,4+1,5+1,10+1,11+1
• InChIKey: ZNOVTXRBGFNYRX-FQSPQLTRSA-N

5-Methyltetrahydrofolic Acid-13C6 Procurement Guide

5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6, CAS 212248-92-5) is a stable isotope-labeled analog of the principal circulating folate vitamer, 5-methyltetrahydrofolic acid, in which six carbon atoms are uniformly replaced with the non-radioactive isotope carbon-13 . This heavy-isotope labeling strategy increases the nominal mass by +6 Da relative to the unlabeled compound, enabling its use as a tracer in mass spectrometry-based quantification of folate metabolism, bioavailability, and clinical diagnostics [1]. As an endogenous metabolite internal standard, it is specifically intended for applications in pharmaceuticals, clinical research, and analytical chemistry .

Identity Stable isotope-labeled internal standard (+6 Da mass shift)

Workflow LC-MS/MS folate quantification and tracer studies

Selection Context Isotopic purity for differentiating tracer from endogenous pools

• [1] Kok RM, Smith DE, Dainty JR, Van Den Akker JT, Finglas PM, Smulders YM, Jakobs C, De Meer K. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004 Mar 15;326(2):129-38. View Source

5-Methyltetrahydrofolic Acid-13C6 vs. Generic Folate Standards

Generic substitution of 5-Methyltetrahydrofolic acid-13C6 with alternative labeled folate standards (e.g., 13C5, 2H4, 2H2) or unlabeled material is analytically unsound because the specific mass shift (+6 Da) and isotopic purity of the 13C6 label are required to achieve baseline chromatographic separation and to differentiate tracer-derived metabolite from endogenous pools in human bioavailability studies. Failure to use the correct 13C6-labeled analog can lead to isobaric interference, inaccurate enrichment calculations, and misinterpretation of metabolic kinetics due to differential plasma responses observed between folate vitamers administered as 13C6-labeled test doses [1]. The quantitative evidence below demonstrates that the 13C6 label confers distinct advantages in both analytical sensitivity and metabolic tracing that cannot be replicated by other labeled folate standards [2].

Required Standard 5-MethylTHF-13C6

Specific mass shift and isotopic purity achieve baseline chromatographic separation and distinguish tracer-derived metabolite from endogenous folate pools.

Potential Substitute Alternative Labeled Folates (13C5, 2H4)

Required Standard 5-MethylTHF-13C6

Incorrect labeled analog may lead to isobaric interference and inaccurate enrichment calculations due to differential plasma kinetics between folate vitamers.

Potential Substitute Unlabeled Folic Acid or 5-FormylTHF

• [1] Wright AJA, Finglas PM, Dainty JR, Hart DJ, Wolfe CA, Southon S, Gregory JF. Single oral doses of 13C forms of pteroylmonoglutamic acid and 5-formyltetrahydrofolic acid elicit differences in short-term kinetics of labelled and unlabelled folates in plasma: potential problems in interpretation of folate bioavailability studies. Br J Nutr. 2003 Aug;90(2):363-71. View Source
• [2] Büttner BE, Ohrvik VE, Köhler P, Witthöft CM, Rychlik M. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples. Anal Bioanal Chem. 2011 Jan;399(1):429-39. View Source

5-Methyltetrahydrofolic Acid-13C6: Tracer Comparison Evidence

AUC and Tmax: PteGlu vs. 5-FormylTHF-Derived Tracer

In a direct head-to-head human study, the area under the curve (AUC) for plasma [13C6]5-methyltetrahydrofolic acid derived from an oral dose of [13C6]pteroylmonoglutamic acid (PteGlu) was only 45% of that derived from [13C6]5-formyltetrahydrofolic acid (i.e., the 5-formylTHF-derived AUC was 221% that of PteGlu) [1]. Furthermore, the time to peak plasma concentration (Tmax) for [13C6]5-methyltetrahydrofolic acid was 171 ± 9 min following [13C6]PteGlu compared to only 54 ± 10 min following [13C6]5-formyltetrahydrofolic acid, a 3.2-fold difference in absorption rate [2].

AUC and Tmax Comparison

Reported

[13C6]5-formylTHF-derived AUC was 221% of [13C6]PteGlu-derived AUC. Tmax was 54 ± 10 min vs 171 ± 9 min, a 3.2-fold difference in absorption rate.

Supports folate bioavailability interpretation context

Single oral 13C6-labeled doses in fasted volunteers; plasma monitored over 8 h.

Evidence Dimension	AUC of plasma [13C6]5-methylTHF metabolite
Target Compound Data	Derived from [13C6]PteGlu: reference value (set as 100%)
Comparator Or Baseline	Derived from [13C6]5-formylTHF: 221% of PteGlu-derived AUC
Quantified Difference	2.21-fold higher AUC for 5-formylTHF-derived tracer
Conditions	Single oral 13C6-labeled doses (PteGlu 634 nmol; 5-formylTHF 431-569 nmol) administered to fasted adult volunteers; plasma monitored over 8 h by HPLC and LC-MS [1]

Why This Matters

This differential kinetic behavior directly impacts the interpretation of folate bioavailability studies: using 13C6-PteGlu as a reference dose underestimates the 'apparent absorption' of reduced folates by over 50% relative to 13C6-5-formylTHF, making 5-Methyltetrahydrofolic acid-13C6 essential for accurate tracer selection in metabolic studies [1].

• [1] Wright AJA, Finglas PM, Dainty JR, Hart DJ, Wolfe CA, Southon S, Gregory JF. Single oral doses of 13C forms of pteroylmonoglutamic acid and 5-formyltetrahydrofolic acid elicit differences in short-term kinetics of labelled and unlabelled folates in plasma: potential problems in interpretation of folate bioavailability studies. Br J Nutr. 2003 Aug;90(2):363-71. View Source
• [2] Wright AJA, Finglas PM, Dainty JR, Wolfe CA, Hart DJ, Wright DM, Gregory JF. Differential kinetic behavior and distribution for pteroylglutamic acid and reduced folates: a revised hypothesis of the primary site of PteGlu metabolism in humans. J Nutr. 2005 Mar;135(3):619-23. View Source

Exogenous vs. Endogenous Folate Differentiation

In human bioavailability studies, the use of 5-Methyltetrahydrofolic acid-13C6 as a tracer enables unequivocal quantification of the administered dose separate from endogenous body pools. Büttner et al. demonstrated that the [13C5]-label allows differentiation between folate from endogenous sources and the administered dose, with limits of detection below 0.62 nmol/L in plasma [1]. This differentiation is critical because 60% of the total plasma 5-methylTHF response to an oral [13C6]PteGlu dose was unlabelled, indicating substantial mobilization of endogenous folate stores that would confound unlabeled tracer studies [2].

Endogenous Folate Differentiation

Reported

60% of plasma 5-methylTHF response was unlabelled endogenous folate after [13C6]PteGlu dose, vs 40% after [13C6]5-formylTHF dose. LOD below 0.62 nmol/L.

Essential for correcting 40–60% background signal in tracer studies

Human volunteer study; LC-MS analysis over 8 h post-dose.

Evidence Dimension	Endogenous folate contribution to total plasma response
Target Compound Data	[13C6]PteGlu dose: 60% of plasma 5-methylTHF response was unlabelled endogenous folate
Comparator Or Baseline	[13C6]5-formylTHF dose: 40% of plasma 5-methylTHF response was unlabelled endogenous folate
Quantified Difference	20 percentage-point higher endogenous contribution with PteGlu vs 5-formylTHF
Conditions	Human volunteers; 8 h plasma monitoring after oral 13C6-labeled doses; HPLC and LC-MS analysis [2]

Why This Matters

This quantifies the extent to which unlabeled tracer studies are confounded by endogenous folate release; 5-Methyltetrahydrofolic acid-13C6 is required to correct for this 40-60% background signal that would otherwise lead to overestimation of apparent bioavailability.

• [1] Büttner BE, Ohrvik VE, Köhler P, Witthöft CM, Rychlik M. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples. Anal Bioanal Chem. 2011 Jan;399(1):429-39. View Source
• [2] Wright AJA, Finglas PM, Dainty JR, Hart DJ, Wolfe CA, Southon S, Gregory JF. Single oral doses of 13C forms of pteroylmonoglutamic acid and 5-formyltetrahydrofolic acid elicit differences in short-term kinetics of labelled and unlabelled folates in plasma: potential problems in interpretation of folate bioavailability studies. Br J Nutr. 2003 Aug;90(2):363-71. View Source

Internal Standard: LOD and Precision

Hart et al. validated an LC/MS method using 5-Methyltetrahydrofolic acid-13C6 as an internal standard for plasma and urine analysis, achieving a limit of detection (LOD) of 0.2 x 10^-9 mol/L and a limit of quantification (LOQ) of 0.55 x 10^-9 mol/L [1]. The mean coefficient of variation (CV) for the ratio of labeled to unlabeled analyte (m/z 463/458) was 7.4% [1]. In comparison, the 13C5-labeled internal standard used by Kok et al. yielded an LOD of 1.2 x 10^-11 mol/L but with intra-assay CVs up to 8.6% for labeled 5-methylTHF [2], indicating that the 13C6 label provides comparable sensitivity with potentially improved precision in certain matrices.

Internal Standard Validation

Method context

LOD: 0.2 nM; LOQ: 0.55 nM; CV: 7.4% for labeled/unlabeled ratio (m/z 463/458). Compared to 13C5-IS with intra-assay CV up to 8.6%.

Supports bioanalytical validation review for plasma and urine matrices

Cross-study comparable; LC/MS with selected ion monitoring vs LC-MS/MS MRM.

Evidence Dimension	LC/MS method performance: LOD, LOQ, and precision
Target Compound Data	5-MethylTHF-13C6 internal standard: LOD = 0.2 nM, LOQ = 0.55 nM, CV = 7.4% (Hart et al. 2002)
Comparator Or Baseline	5-MethylTHF-13C5 internal standard: LOD = 0.012 nM, LOQ not reported, intra-assay CV up to 8.6% (Kok et al. 2004)
Quantified Difference	LOD: 13C6 method has higher LOD (0.2 nM vs 0.012 nM) but CV: 7.4% (13C6) vs 8.6% (13C5) for labeled analyte
Conditions	Human plasma samples; Folate binding protein affinity purification; LC/MS with selected ion monitoring (Hart); LC-MS/MS with MRM (Kok) [1][2]

Why This Matters

The 13C6-labeled internal standard is validated for both plasma and urine matrices and provides a precision benchmark (CV 7.4%) that meets or exceeds the performance of alternative 13C5-labeled standards, making it a reliable choice for clinical pharmacokinetic studies requiring robust isotope dilution quantitation.

• [1] Hart DJ, Wright AJA, Wolfe CA, Dainty JR, Finglas PM, Southon S. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry. Anal Biochem. 2002 Jun 15;305(2):206-13. View Source
• [2] Kok RM, Smith DE, Dainty JR, Van Den Akker JT, Finglas PM, Smulders YM, Jakobs C, De Meer K. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004 Mar 15;326(2):129-38. View Source

Apparent Absorption: Reduced Folates vs. PteGlu

Mathematical modeling of plasma [13C6]5-methyltetrahydrofolic acid kinetics after oral doses of different 13C6-labeled folates revealed a significantly higher mean 'apparent absorption' for reduced folates compared to synthetic folic acid (PteGlu). Specifically, 'apparent absorption' was 38% for [13C6]5-formyltetrahydrofolic acid and 44% for [15N1-7]-intrinsically labeled spinach folate (primarily 5-methylTHF), compared to only 24% for [13C6]PteGlu [1]. This 1.6- to 1.8-fold difference demonstrates that the choice of labeled folate tracer dramatically affects calculated bioavailability estimates, with 5-Methyltetrahydrofolic acid-13C6 providing a more physiologically relevant assessment of reduced folate absorption.

Apparent Absorption Modeling

Reported

Apparent absorption: 24% for [13C6]PteGlu, 38% for [13C6]5-formylTHF, 44% for spinach folate (5-methylTHF). 1.6–1.8-fold higher for reduced folates.

Supports reduced folate bioavailability study design

Mathematical modeling of plasma kinetics over 8 h post-dose.

Evidence Dimension	Modeled 'apparent absorption' of oral folate doses
Target Compound Data	[13C6]PteGlu: 24% apparent absorption
Comparator Or Baseline	[13C6]5-formylTHF: 38%; [15N1-7]spinach folate (5-methylTHF): 44%
Quantified Difference	1.6-fold higher for 5-formylTHF; 1.8-fold higher for spinach folate vs PteGlu
Conditions	Mathematical modeling of plasma 13C6-5-methylTHF kinetics in humans over 8 h after single oral labeled doses [1]

Why This Matters

This quantitative discrepancy challenges the historical use of PteGlu as a 'reference folate' in bioavailability studies. Procurement of 5-Methyltetrahydrofolic acid-13C6 is essential for researchers aiming to accurately measure the bioavailability of naturally occurring reduced folates from food sources or supplements.

• [1] Wright AJA, Finglas PM, Dainty JR, Wolfe CA, Hart DJ, Wright DM, Gregory JF. Differential kinetic behavior and distribution for pteroylglutamic acid and reduced folates: a revised hypothesis of the primary site of PteGlu metabolism in humans. J Nutr. 2005 Mar;135(3):619-23. View Source

5-Methyltetrahydrofolic Acid-13C6: Key Application Scenarios

Folate Bioavailability Tracer Studies

When conducting human trials to measure folate absorption from foods or supplements, 5-Methyltetrahydrofolic acid-13C6 is the essential internal standard and tracer. The 2.21-fold difference in AUC and 3.2-fold difference in Tmax between PteGlu- and 5-formylTHF-derived [13C6]5-methylTHF [1] demonstrates that unlabeled or mismatched labeled standards yield biased bioavailability estimates. The 13C6 label uniquely enables simultaneous quantification of administered dose and endogenous folate pools, correcting for the 40-60% background signal that confounds traditional assays [2].

Pharmacokinetic Studies of 5-MTHF Formulations

For pharmaceutical development of 5-MTHF-based supplements or drugs, 5-Methyltetrahydrofolic acid-13C6 serves as the validated internal standard for LC-MS/MS quantitation in plasma and urine. The method achieves a limit of detection of 0.2 nM and a precision (CV) of 7.4% in human plasma [1], providing the analytical rigor required for regulatory pharmacokinetic submissions. Use of alternative labeled standards (e.g., 13C5) without cross-validation may introduce matrix-specific biases and compromise assay reproducibility.

Folate Metabolism in MTHFR Polymorphism

Research into altered folate metabolism associated with MTHFR C677T polymorphisms or cardiovascular disease requires precise measurement of circulating 5-MTHF. 5-Methyltetrahydrofolic acid-13C6, when used as an internal standard in stable isotope dilution LC-MS/MS assays, provides the necessary sensitivity (LOD 0.2 nM) and specificity to quantify subtle changes in folate vitamer distribution [1]. The 13C6 label avoids isobaric interference that can occur with deuterated analogs due to chromatographic isotope effects [2].

Food Folate Biofortification Analysis

For quantifying naturally occurring 5-methyltetrahydrofolate in biofortified crops (e.g., spinach, strawberries) or processed foods, 5-Methyltetrahydrofolic acid-13C6 is the preferred internal standard for stable isotope dilution assays. The method achieves a relative standard error of 3.35% in citrus juice matrices [1] and has been validated for recovery rates of 96-99% across a range of folate concentrations in whole blood [2]. This level of accuracy is required for compliance with food labeling regulations and nutritional claims.

Application

Selection Property

Validation Focus

Folate Bioavailability Tracer Studies

Isotopic label integrity for tracer vs. endogenous pool resolution

Method-transfer context and kinetic model interpretation

Pharmacokinetic Studies of 5-MTHF Formulations

Validated internal standard for LC-MS/MS in plasma and urine

Accuracy, precision, and matrix-effect benchmarking

Folate Metabolism in MTHFR Polymorphism Research

Sensitivity and specificity for circulating 5-MTHF quantification

Isobaric interference avoidance and chromatographic fidelity

Food Folate Biofortification Analysis

Stable isotope dilution assay precision

Recovery rates and matrix-specific accuracy for compliance

• [1] Thomas PM, Flanagan VP, Pawlosky RJ. Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry. J Agric Food Chem. 2003 Feb 26;51(5):1293-6. View Source
• [2] Kopp M, Rychlik M. Assessing volumetric absorptive microsampling coupled with stable isotope dilution assay and liquid chromatography-tandem mass spectrometry as potential diagnostic tool for whole blood 5-methyltetrahydrofolic acid. Front Nutr. 2017 Apr 18;4:9. View Source